Cas no 2138128-96-6 (octahydrocyclopentabpyrrol-6-ol hydrochloride)

• Product Name: octahydrocyclopentabpyrrol-6-ol hydrochloride
• CAS No: 2138128-96-6
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD31421117
• CID: 5164297
• PubChem ID: 146296789
• Update Time: 2025-07-09

octahydrocyclopentabpyrrol-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrol-6-ol, octahydro-, hydrochloride (1:1)
• octahydrocyclopentabpyrrol-6-ol hydrochloride

• MDL： MFCD31421117
• Inchi： 1S/C7H13NO.ClH/c9-6-2-1-5-3-4-8-7(5)6;/h5-9H,1-4H2;1H
• InChI Key： PBDFQQDTULVCQA-UHFFFAOYSA-N
• SMILES： OC1CCC2CCNC12.Cl

Additional information on octahydrocyclopentabpyrrol-6-ol hydrochloride

Octahydrocyclopentabpyrrol-6-ol Hydrochloride (CAS No. 2138128-96-6): A Comprehensive Overview

Octahydrocyclopentabpyrrol-6-ol hydrochloride (CAS No. 2138128-96-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and pharmacological properties, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential clinical applications of octahydrocyclopentabpyrrol-6-ol hydrochloride.

Chemical Structure and Properties: Octahydrocyclopentabpyrrol-6-ol hydrochloride is a derivative of the cyclopentabpyrrole scaffold, which is known for its structural flexibility and ability to form stable complexes with various metal ions. The compound features a six-membered ring with a hydroxyl group at the 6-position, which is protonated to form the hydrochloride salt. This structure confers the compound with unique physicochemical properties, including solubility in both polar and non-polar solvents, making it suitable for a wide range of experimental conditions.

Synthesis Methods: The synthesis of octahydrocyclopentabpyrrol-6-ol hydrochloride has been extensively studied, and several methods have been reported in the literature. One common approach involves the cyclization of a suitably substituted pyrrole derivative followed by reduction and functionalization steps to introduce the hydroxyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal-catalyzed reactions and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times and environmental impact.

Biological Activities: The biological activities of octahydrocyclopentabpyrrol-6-ol hydrochloride have been extensively investigated in both in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, octahydrocyclopentabpyrrol-6-ol hydrochloride has shown promise in protecting neurons from oxidative stress-induced damage, making it a potential candidate for the treatment of neurodegenerative diseases.

Potential Clinical Applications: Given its diverse biological activities, octahydrocyclopentabpyrrol-6-ol hydrochloride has several potential clinical applications. One area of particular interest is its use as an anti-inflammatory agent for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation without significant side effects, suggesting its potential as a safer alternative to existing anti-inflammatory drugs.

In addition to its anti-inflammatory properties, octahydrocyclopentabpyrrol-6-ol hydrochloride has also shown promise in neuroprotection. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and oxidative stress. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of these diseases.

Clinical Trials: While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of octahydrocyclopentabpyrrol-6-ol hydrochloride in human subjects. Several phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

FUTURE DIRECTIONS: The future research on octahydrocyclopentabpyrrol-6-ol hydrochloride is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. For example, ongoing studies are investigating the potential of this compound as a neuroprotective agent in ischemic stroke models. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of octahydrocyclopentabpyrrol-6-ol hydrochloride.

In conclusion, octahydrocyclopentabpyrrol-6-ol hydrochloride (CAS No. 2138128-96-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its potent biological activities, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more clinical data becomes available, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.